Cas no 136946-81-1 (1H-Indene, (1,2-ethanediyl)bis-)

136946-81-1 structure
Product name:1H-Indene, (1,2-ethanediyl)bis-
1H-Indene, (1,2-ethanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, (1,2-ethanediyl)bis-
- 1-[2-(1H-inden-1-yl)ethyl]-1H-indene
- 15721-07-0
- DTXSID40369860
- 1,2-Bis(indenyl)ethane
- DTXSID501312944
- Bis-1,2-(1-indenyl)ethane
- 1,2-bisindenylethane
- 1.2-bisindenylethane
- MFCD06797432
- 1,2-bis(1-indenyl)ethane
- 1,2-Bis(inden-1-yl)ethane
- 136946-81-1
-
- Inchi: InChI=1S/C20H18/c1-3-7-19-15(5-1)9-11-17(19)13-14-18-12-10-16-6-2-4-8-20(16)18/h1-12,17-18H,13-14H2
- InChI Key: CTWJQOQFTNPBCX-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(C=CC2=C1)CCC3C=CC4=CC=CC=C34
Computed Properties
- Exact Mass: 258.14094
- Monoisotopic Mass: 258.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 5.9
Experimental Properties
- PSA: 0
1H-Indene, (1,2-ethanediyl)bis- Related Literature
-
Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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